Cas no 1601945-49-6 (4-methyloxane-2-carbaldehyde)

4-Methyloxane-2-carbaldehyde is a cyclic aldehyde characterized by its oxane (tetrahydropyran) ring structure substituted with a methyl group at the 4-position and a formyl group at the 2-position. This compound is of interest in organic synthesis due to its reactivity as an aldehyde, enabling transformations such as nucleophilic additions or reductive aminations. The oxane ring provides steric and electronic modulation, influencing selectivity in reactions. It may serve as a precursor for heterocyclic compounds or chiral intermediates in pharmaceutical and agrochemical applications. Its stability and defined structure make it suitable for controlled functionalization under mild conditions. Handling requires standard precautions for aldehydes to prevent degradation.
4-methyloxane-2-carbaldehyde structure
4-methyloxane-2-carbaldehyde structure
Product Name:4-methyloxane-2-carbaldehyde
CAS No:1601945-49-6
MF:C7H12O2
MW:128.168982505798
MDL:MFCD24730522
CID:5241343
PubChem ID:23178165
Update Time:2026-03-08

4-methyloxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-carboxaldehyde, tetrahydro-4-methyl-
    • 4-methyloxane-2-carbaldehyde
    • MDL: MFCD24730522
    • Inchi: 1S/C7H12O2/c1-6-2-3-9-7(4-6)5-8/h5-7H,2-4H2,1H3
    • InChI Key: SMACBAXERQSHKA-UHFFFAOYSA-N
    • SMILES: C1(C=O)OCCC(C)C1

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26.3Ų

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Additional information on 4-methyloxane-2-carbaldehyde

4-Methyloxane-2-Carbaldehyde (CAS No. 1601945-49-6): An Overview of Its Structure, Properties, and Applications

4-Methyloxane-2-carbaldehyde (CAS No. 1601945-49-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its oxane ring with a methyl group and an aldehyde functional group at specific positions, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-methyloxane-2-carbaldehyde is C6H12O2, and its molecular weight is approximately 116.16 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic aldehyde odor. Its physical properties, such as boiling point, melting point, and solubility, are crucial for its handling and application in various chemical processes.

In terms of its chemical structure, the oxane ring provides stability and rigidity to the molecule, while the methyl group at the 4-position adds steric hindrance and influences the reactivity of the aldehyde group. The aldehyde functional group at the 2-position is highly reactive and can participate in a wide range of chemical reactions, such as condensation, reduction, and oxidation reactions. This reactivity makes 4-methyloxane-2-carbaldehyde an important building block in organic synthesis.

Recent research has focused on the potential applications of 4-methyloxane-2-carbaldehyde in pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 4-methyloxane-2-carbaldehyde exhibited promising antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for the development of more effective antiviral drugs.

In addition to its pharmaceutical applications, 4-methyloxane-2-carbaldehyde has also been investigated for its use in materials science. A study published in Advanced Materials reported the successful synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance materials such as coatings, adhesives, and composites.

The synthetic versatility of 4-methyloxane-2-carbaldehyde has also been highlighted in several studies focused on green chemistry. Researchers have developed efficient and environmentally friendly methods for synthesizing this compound using catalysts derived from renewable resources. These methods not only reduce the environmental impact of chemical synthesis but also offer cost-effective alternatives to traditional synthetic routes.

Safety considerations are an essential aspect of working with any chemical compound. While 4-methyloxane-2-carbaldehyde is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), ensuring proper ventilation, and handling the compound in a well-controlled environment.

In conclusion, 4-methyloxane-2-carbaldehyde (CAS No. 1601945-49-6) is a versatile and valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an important intermediate in the development of novel drugs and high-performance materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of chemistry.

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